Cas no 1327575-27-8 (2-{5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine)

• Product Name: 2-{5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine
• CAS No: 1327575-27-8
• MF: C₁₅H₁₁ClFN₅O₃S
• MW: 395.795943498611
• CID: 6185504
• PubChem ID: 49746747
• Update Time: 2025-06-08

2-{5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-{5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine
• 2-{5-[1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyrazine
• 5-(1-((3-chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole
• 5-[1-(3-chloro-4-fluorophenyl)sulfonylazetidin-3-yl]-3-pyrazin-2-yl-1,2,4-oxadiazole
• VU0530991-1
• AKOS024530818
• 1327575-27-8
• F6064-2087

• Inchi： 1S/C15H11ClFN5O3S/c16-11-5-10(1-2-12(11)17)26(23,24)22-7-9(8-22)15-20-14(21-25-15)13-6-18-3-4-19-13/h1-6,9H,7-8H2
• InChI Key： XKUAKVUDMJUNAP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CC(C2=NC(C3C=NC=CN=3)=NO2)C1)(=O)=O)F

Computed Properties

• Exact Mass: 395.0255163g/mol
• Monoisotopic Mass: 395.0255163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine

Research Brief on 2-{5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine (CAS: 1327575-27-8)

The compound 2-{5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine (CAS: 1327575-27-8) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxadiazole-pyrazine core and a sulfonylated azetidine moiety, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable scaffold for drug discovery.

Recent research has elucidated the synthetic pathways for this compound, highlighting its efficient preparation through multi-step organic reactions involving the condensation of 3-chloro-4-fluorobenzenesulfonyl chloride with azetidine derivatives, followed by cyclization to form the oxadiazole ring. The structural complexity of this molecule offers opportunities for further derivatization, enabling the exploration of structure-activity relationships (SAR) to optimize its biological activity.

Pharmacological evaluations have demonstrated that 2-{5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine exhibits potent inhibitory activity against specific protein targets, including kinases and enzymes involved in inflammatory pathways. In vitro studies have shown promising results in cell-based assays, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for the development of novel therapeutics.

Mechanistic studies have further revealed that this compound interacts with key amino acid residues in the active sites of target proteins, forming stable hydrogen bonds and hydrophobic interactions. Molecular docking simulations and X-ray crystallography have provided insights into its binding mode, facilitating the design of more potent analogs. These findings underscore the compound's potential as a versatile tool for probing biological pathways and developing targeted therapies.

In addition to its pharmacological properties, recent investigations have explored the compound's pharmacokinetic profile, including its metabolic stability, solubility, and membrane permeability. Preliminary data indicate favorable drug-like properties, though further optimization may be required to enhance its bioavailability and reduce potential off-target effects. These studies are critical for advancing the compound into preclinical development.

The therapeutic potential of 2-{5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine spans multiple disease areas, including oncology, inflammation, and infectious diseases. Its ability to modulate specific signaling pathways makes it a candidate for combination therapies, where it may synergize with existing drugs to improve efficacy. Ongoing research aims to validate these applications in animal models and identify biomarkers for patient stratification.

In conclusion, 2-{5-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrazine represents a compelling example of modern medicinal chemistry's ability to design and optimize bioactive molecules. Its unique structural features, combined with promising biological activity, position it as a valuable asset for drug discovery. Future studies will focus on translational research to bridge the gap between bench and bedside, ultimately contributing to the development of innovative therapies for unmet medical needs.